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Introduction

Cjoc42 is a small molecule inhibitor of the oncoprotein gankyrin.[1][2][3] Gankyrin is
overexpressed in various cancers and contributes to tumorigenesis by promoting the
degradation of tumor suppressor proteins (TSPs), such as p53 and Retinoblastoma protein
(Rb).[2] Cjoc42 functions by binding to gankyrin, thereby inhibiting its activity and preventing
the degradation of TSPs.[1][2] This leads to the restoration of TSP-dependent functions,
including cell cycle arrest and apoptosis, and can enhance the sensitivity of cancer cells to
chemotherapeutic agents.[4][5] These application notes provide detailed protocols for utilizing
Cjoc42 in cell culture experiments, including recommended dosages, experimental workflows,
and data on its biological activity.

Mechanism of Action

Cjoc42 directly binds to the oncoprotein gankyrin, disrupting its interaction with proteins
involved in the proteasomal degradation pathway.[2] This inhibition leads to the stabilization
and accumulation of key tumor suppressor proteins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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